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Compound of Interest

Compound Name: Trigonosin F

cat. No.: B15595101

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the dissolution and storage of Trigonosin F
(CAS: 1262842-73-8). Due to the limited publicly available information on this compound, this
protocol is based on general laboratory best practices and information gleaned from chemical
suppliers. It is intended to provide a starting point for researchers working with Trigonosin F.
All quantitative data regarding the storage of Trigonosin F has been summarized for clarity. A
generalized workflow for handling the compound is also presented.

Chemical and Physical Properties

Property Value

CAS Number 1262842-73-8
Molecular Formula C46H54013
Molecular Weight 814.91 g/mol

Storage Conditions

Proper storage is critical to maintain the stability and activity of Trigonosin F. The following
storage conditions are recommended based on available data.[1]
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Form Storage Temperature Duration
Powder -20°C 3 years
In Solvent -80°C 2 years

Dissolution Protocol

Based on supplier information, Trigonosin F is offered as a pre-dissolved solution in Dimethyl

Sulfoxide (DMSO) at a concentration of 10 mM. This strongly suggests that DMSO is a suitable

solvent for this compound.

Recommended Solvent:

Primary: Dimethyl Sulfoxide (DMSO)

Protocol for Reconstituting Lyophilized Trigonosin F:

Equilibration: Allow the vial of lyophilized Trigonosin F and the desired solvent (e.g., DMSO)
to equilibrate to room temperature before opening.

Centrifugation: Briefly centrifuge the vial to ensure that all the powder is collected at the
bottom.

Solvent Addition: Aseptically add the calculated volume of DMSO to the vial to achieve the
desired stock concentration. For example, to prepare a 10 mM stock solution from 1 mg of
Trigonosin F (MW: 814.91), you would add 122.7 pL of DMSO.

o Calculation: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Dissolution: Gently agitate or vortex the vial until the powder is completely dissolved. Visually
inspect the solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in appropriate sterile tubes.

Experimental Workflow
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The following diagram illustrates the general workflow for dissolving and storing Trigonosin F.
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Figure 1. A flowchart depicting the recommended procedure for the reconstitution and storage
of Trigonosin F.
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Signaling Pathway

As of the latest information available, the specific biological targets and signaling pathways of
Trigonosin F have not been publicly disclosed or characterized. Therefore, a diagram of its
signaling pathway cannot be provided at this time. Researchers are encouraged to perform
target identification and pathway analysis studies to elucidate the mechanism of action of
Trigonosin F.

Disclaimer

The information provided in this document is based on limited available data and general
laboratory practices. It is the responsibility of the end-user to determine the suitability of this
protocol for their specific research needs and to conduct all experiments in a safe and
appropriate manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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